molecular formula C17H15NO3S B1204793 2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]- CAS No. 7724-15-4

2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-

Cat. No. B1204793
CAS RN: 7724-15-4
M. Wt: 313.4 g/mol
InChI Key: VTRBOZNMGVDGHY-UHFFFAOYSA-N
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Description

“2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-” is also known as MNSA. It is an environmentally sensitive fluorescent probe for the conformational state of proteins . It is non-fluorescent in water, but becomes fluorescent when bound to membranes or proteins .


Synthesis Analysis

While specific synthesis methods for “2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-” were not found in the search results, it is known that similar compounds are used in the synthesis of mono-azo dyes for application towards synthetic fibers .


Molecular Structure Analysis

The molecular formula of “2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-” is C17H14NO3S . Its molecular weight is 313.4 g/mol.


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-” include its molecular weight of 313.4 g/mol and its molecular formula of C17H14NO3S . It is non-fluorescent in water, but becomes fluorescent when bound to membranes or proteins .

Scientific Research Applications

Fluorescent Probing

6-(4-Methylanilino)naphthalene-2-sulfonic acid: is used as a fluorescent probe due to its ability to emit fluorescence. This property makes it suitable for labeling peptides and monitoring conformational changes in molecular assemblies by measuring alterations in fluorescence intensity . The compound’s fluorescence with an excitation wavelength of 381 nm in methanol is particularly useful in biochemistry and cell biology research for visualizing and tracking biological processes.

Biological Treatment of Wastewater

This compound is involved in the microbial degradation of naphthalene sulfonates, which are significant pollutants in wastewater. Specific bacterial strains have been identified that can degrade naphthalene-2-sulfonic acid (2-NS), making it a subject of interest in the study of bioremediation and wastewater treatment . Understanding the microbial pathways for degrading this compound can lead to more efficient and environmentally friendly methods of treating industrial wastewater.

Advanced Oxidation Processes

In the field of environmental science, 6-(4-methylanilino)naphthalene-2-sulfonic acid is used to study advanced oxidation processes (AOPs). AOPs are chemical treatments that aim to remove recalcitrant organic compounds from water. Research into the oxidation of naphthalene sulfonates, including this compound, provides insight into the reaction mechanisms and products formed during these processes . This knowledge is crucial for developing more effective methods for purifying water contaminated with complex organic molecules.

properties

IUPAC Name

6-(4-methylanilino)naphthalene-2-sulfonic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C17H15NO3S/c1-12-2-6-15(7-3-12)18-16-8-4-14-11-17(22(19,20)21)9-5-13(14)10-16/h2-11,18H,1H3,(H,19,20,21)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTRBOZNMGVDGHY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC3=C(C=C2)C=C(C=C3)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

32752-10-6 (mono-potassium salt)
Record name 2-(4-Toluidino)-6-naphthalenesulfonic acid
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DSSTOX Substance ID

DTXSID2064781
Record name 2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-
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Molecular Weight

313.4 g/mol
Source PubChem
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Physical Description

Beige powder; [Aldrich MSDS]
Record name 2-(4-Toluidino)-6-naphthalenesulfonic acid
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Product Name

2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-

CAS RN

7724-15-4
Record name 6-p-Toluidino-2-naphthalenesulfonic acid
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Record name 2-(4-Toluidino)-6-naphthalenesulfonic acid
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Record name 2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-
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Record name 2-Naphthalenesulfonic acid, 6-[(4-methylphenyl)amino]-
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Record name 6-p-toluidinonaphthalene-2-sulphonic acid
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